1,1-Diethoxy-3-(3-methoxyphenyl)propan-2-one
Cat. No. B8307987
M. Wt: 252.31 g/mol
InChI Key: DJLTWIXNLVCJOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08546568B2
Procedure details
Under an argon atmosphere, 1-diazo-3-(3-methoxyphenyl)propan-2-one (82) (501 mg, 2.63 mmol) was dissolved in anhydrous ethanol (5 mL) and cooled to −18° C. To this was added tert-butyl hypochlorite (300 μL, 2.65 mmol) and stirred for an hour at the same temperature. After concentrating under reduced pressure, the residue was purified by silica gel flash column chromatography (n-hexane/ethyl acetate=10/1) to give 1,1-diethoxy-3-(3-methoxyphenyl)propan-2-one (83) as a pale yellow oily substance (371 mg, 1.47 mmol, 55.8%).
Identifiers
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REACTION_CXSMILES
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[N+](=[CH:3][C:4](=[O:14])[CH2:5][C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([O:12][CH3:13])[CH:7]=1)=[N-].Cl[O:16][C:17]([CH3:20])(C)C.[CH2:21]([OH:23])[CH3:22]>>[CH2:21]([O:23][CH:3]([O:16][CH2:17][CH3:20])[C:4](=[O:14])[CH2:5][C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([O:12][CH3:13])[CH:7]=1)[CH3:22]
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Inputs
Step One
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Name
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Quantity
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501 mg
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Type
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reactant
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Smiles
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[N+](=[N-])=CC(CC1=CC(=CC=C1)OC)=O
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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300 μL
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Type
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reactant
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Smiles
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ClOC(C)(C)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-18 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for an hour at the same temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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After concentrating under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by silica gel flash column chromatography (n-hexane/ethyl acetate=10/1)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC(C(CC1=CC(=CC=C1)OC)=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
